Cas no 2034298-86-5 (1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 2034298-86-5
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5468019
• Update Time: 2025-05-24

1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(5-chlorothiophen-2-yl)methanone
• [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-(5-chlorothiophen-2-yl)methanone
• 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

• Inchi： 1S/C16H14ClN3OS/c17-15-6-5-14(22-15)16(21)19-8-7-11(9-19)20-10-18-12-3-1-2-4-13(12)20/h1-6,10-11H,7-9H2
• InChI Key： JKMWSMDTJWPPKG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCC(C2)N2C=NC3C=CC=CC2=3)=O)S1

Computed Properties

• Exact Mass: 331.0546109 g/mol
• Monoisotopic Mass: 331.0546109 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4
• Molecular Weight: 331.8

Additional information on 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

Comprehensive Overview of 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034298-86-5)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole (CAS No. 2034298-86-5) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines a benzodiazole core with a 5-chlorothiophene-2-carbonyl moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating biological pathways, given the prevalence of thiophene and pyrrolidine derivatives in FDA-approved drugs.

The compound's CAS number 2034298-86-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. Its IUPAC name reflects the intricate bonding between the chlorothiophene and benzodiazole groups, which is critical for understanding its reactivity and interactions. Recent studies highlight the growing demand for heterocyclic compounds in treating chronic diseases, aligning with trends in personalized medicine. For instance, the 5-chlorothiophene fragment is known for its electron-withdrawing properties, which can enhance binding affinity in target proteins.

From a synthetic chemistry perspective, 1-[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole exemplifies innovations in multi-step organic synthesis. The incorporation of a pyrrolidin-3-yl spacer improves solubility, addressing a common challenge in drug development. Industry experts often search for "benzodiazole derivatives solubility optimization" or "chlorothiophene-based bioactive molecules," underscoring the relevance of this compound. Furthermore, its potential as a fluorescence probe or kinase inhibitor precursor has been explored in academic publications.

Environmental and safety profiles are also key considerations. While not classified as hazardous, the compound's structural analogs are frequently reviewed for green chemistry applications. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic dominating conferences and peer-reviewed journals. Searches like "eco-friendly synthesis of benzodiazoles" or "thiophene in drug design" reflect this trend.

In summary, CAS No. 2034298-86-5 represents a compelling case study in modern chemical research. Its multi-functional architecture bridges gaps between medicinal chemistry and material science, offering avenues for innovation. As the scientific community prioritizes targeted therapies and high-throughput screening, compounds like this will remain at the forefront of discovery pipelines.